Cas no 118867-99-5 ((3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one)

• Product Name: (3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one
• CAS No: 118867-99-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1208351
• PubChem ID: 11469727
• Update Time: 2025-04-20

(3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one Chemical and Physical Properties

Names and Identifiers

• (3S,7aR)-3-phenyl-1,7a-dihydro-5H-pyrrolo[1,2-c][1,3]oxazol-5-one
• LogP
• (3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one
• (3R,7aS)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
• (3s,7ar)-3-phenyl-1,7a-dihydro-pyrrolo[1,2-c]oxazol-5-one
• rac-(3R,7aS)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
• (3S,7aR)-3-phenyl-3,7a-dihydro-1H-pyrrolo[1,2-c][1,3]oxazol-5-one
• EN300-6480854
• 118867-99-5
• (3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
• EN300-1708894
• SCHEMBL4101593
• (3S,7aR)-3-Phenyl-1,7a-dihydropyrrolo[1,2-c]oxazol-5(3H)-one

• Inchi： 1S/C12H11NO2/c14-11-7-6-10-8-15-12(13(10)11)9-4-2-1-3-5-9/h1-7,10,12H,8H2/t10-,12+/m1/s1
• InChI Key： GYAPIMIROZBAGG-PWSUYJOCSA-N
• SMILES： O1C[C@H]2C=CC(N2[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų